Cas no 2648945-16-6 (1-3-(1H-pyrazol-3-yl)phenylethan-1-one hydrochloride)

• Product Name: 1-3-(1H-pyrazol-3-yl)phenylethan-1-one hydrochloride
• CAS No: 2648945-16-6
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• MDL: MFCD34168173
• CID: 5331949
• PubChem ID: 155973614
• Update Time: 2025-06-24

1-3-(1H-pyrazol-3-yl)phenylethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1H-pyrazol-3-yl)phenyl]ethan-1-one hydrochloride
• 1-3-(1H-pyrazol-3-yl)phenylethan-1-one hydrochloride

• MDL： MFCD34168173
• Inchi： 1S/C11H10N2O.ClH/c1-8(14)9-3-2-4-10(7-9)11-5-6-12-13-11;/h2-7H,1H3,(H,12,13);1H
• InChI Key： FWLVSAVCOOBPMQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C2=NNC=C2)=C1)(=O)C.Cl

Additional information on 1-3-(1H-pyrazol-3-yl)phenylethan-1-one hydrochloride

Introduction to 1-3-(1H-pyrazol-3-yl)phenylethan-1-one hydrochloride (CAS No. 2648945-16-6)

1-3-(1H-pyrazol-3-yl)phenylethan-1-one hydrochloride (CAS No. 2648945-16-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as pyrazole phenylethanone hydrochloride, is a derivative of pyrazole and phenylethanone, which are well-known scaffolds in drug discovery due to their diverse biological activities and potential therapeutic applications.

The chemical structure of 1-3-(1H-pyrazol-3-yl)phenylethan-1-one hydrochloride consists of a pyrazole ring attached to a phenyl group via an ethanone bridge, with the entire molecule being protonated to form the hydrochloride salt. This unique structural arrangement confers several advantageous properties, including enhanced solubility, stability, and bioavailability, which are crucial for its potential use in various pharmaceutical formulations.

Recent studies have highlighted the broad spectrum of biological activities exhibited by 1-3-(1H-pyrazol-3-yl)phenylethan-1-one hydrochloride. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent anti-inflammatory and analgesic properties. In vitro assays have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis.

In addition to its anti-inflammatory effects, 1-3-(1H-pyrazol-3-yl)phenylethan-1-one hydrochloride has also been investigated for its potential antitumor activity. Preclinical studies using various cancer cell lines have revealed that this compound exhibits significant cytotoxicity against breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The pharmacokinetic profile of 1-3-(1H-pyrazol-3-yl)phenylethan-1-one hydrochloride has been extensively studied to evaluate its suitability for clinical applications. Animal models have shown that this compound has favorable oral bioavailability and a long half-life, which suggests that it can be administered orally with minimal dosing frequency. These properties are highly desirable for patient compliance and convenience in therapeutic regimens.

Clinical trials are currently underway to further assess the safety and efficacy of 1-3-(1H-pyrazol-3-yl)phenylethan-1-one hydrochloride. Early phase I trials have reported no significant adverse effects at therapeutic doses, indicating a favorable safety profile. Phase II trials are expected to provide more comprehensive data on its therapeutic potential in human subjects.

The development of 1-3-(1H-pyrazol-3-yl)phenylethan-1-one hydrochloride is part of a broader trend in medicinal chemistry to design multi-target directed ligands (MTDLs). These compounds are designed to modulate multiple biological targets simultaneously, thereby addressing the complex nature of many diseases. The ability of pyrazole phenylethanone hydrochloride to inhibit multiple pathways involved in inflammation and cancer makes it a prime example of an MTDL with high therapeutic potential.

In conclusion, 1-3-(1H-pyrazol-3-yl)phenylethan-1-one hydrochloride (CAS No. 2648945-16-6) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and multi-target mechanism of action make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms and clinical utility, this compound is poised to play a significant role in advancing the treatment options for various diseases.